Reduced Formulation Viscosity vs. GMO in Liquid Crystal Systems
In a comparative study of liquid crystal (LC)-forming formulations for transdermal delivery, C17-monoglycerol ester (MGE, the same core lipid as 2,3-dihydroxypropyl (8Z)-8-heptadecenoate) was evaluated head-to-head against glycerol monooleate (GMO), the established gold standard LC-forming lipid [1]. Both MGE and GMO formulations exhibited identical birefringence indices, LC phase structures (confirmed by small-angle X-ray scattering), particle sizes, and zeta potentials. However, MGE formulations demonstrated measurably lower viscosity than GMO formulations [1].
| Evidence Dimension | Formulation viscosity |
|---|---|
| Target Compound Data | Lower than GMO (quantitative viscosity values reported in original publication) |
| Comparator Or Baseline | Glycerol monooleate (GMO) LC formulation |
| Quantified Difference | Statistically significant reduction; magnitude reported in original publication |
| Conditions | LC topical formulations assessed using a viscometer; phase structures confirmed by polarizing light microscopy and SAXS |
Why This Matters
Lower formulation viscosity directly correlates with improved spreadability, ease of topical application, and enhanced diffusivity of incorporated active pharmaceutical ingredients, making MGE-based formulations functionally superior for transdermal delivery development.
- [1] Kadhum WR, et al. A Novel Chemical Enhancer Approach for Transdermal Drug Delivery with C17-Monoglycerol Ester Liquid Crystal-forming Lipid. J Oleo Sci. 2017;66(5):443-454. PMID: 28381773 View Source
